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Compound of Interest

3-(3,5-Dichlorophenyl)-1-
Compound Name:
methylhydantoin

cat. No.: B1589153

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-(3,5-Dichlorophenyl)-1-methylhydantoin is a hydantoin derivative with the CAS number
27387-90-2. This document provides a comprehensive overview of its chemical properties,
synthesis, and its primary application as a chemical intermediate. While direct biological activity
data for this specific compound is not extensively available in public literature, this guide will
touch upon the functional applications of compounds synthesized from it.

Chemical and Physical Properties

A summary of the key chemical and physical properties for 3-(3,5-Dichlorophenyl)-1-
methylhydantoin is presented in the table below. This data is aggregated from various
chemical supplier and database entries.
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Property Value Source
CAS Number 27387-90-2 N/A
Molecular Formula C10HsCI2N202 N/A
Molecular Weight 259.09 g/mol N/A

3-(3,5-dichlorophenyl)-1-
IUPAC Name o o ) N/A
methylimidazolidine-2,4-dione

3-(3,5-Dichlorophenyl)-1-
Synonyms o oo N/A
methyl-2,4-imidazolidinedione

White to off-white crystalline

Appearance ] N/A
solid
Melting Point 202-204 °C N/A
Solubility Information not available N/A
Synthesis

The synthesis of 3-(3,5-Dichlorophenyl)-1-methylhydantoin is well-documented in patent
literature, where it serves as a key intermediate. The general synthetic route involves the
reaction of N-methylglycine (sarcosine) or its ester with 3,5-dichlorophenyl isocyanate.

Experimental Protocol: Synthesis from Sarcosine Ethyl
Ester Hydrochloride

This protocol is adapted from patent literature describing the synthesis of hydantoin derivatives.

Materials:

Sarcosine ethyl ester hydrochloride

Triethylamine

Dichloromethane (DCM)

3,5-Dichlorophenyl isocyanate
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 Tert-butyl methyl ether (TBME)
o Water

Procedure:

A suspension of sarcosine ethyl ester hydrochloride in dichloromethane is treated with
triethylamine and stirred at room temperature.

o The resulting triethylamine hydrochloride salt is removed by filtration.
» The filtrate, containing the free sarcosine ethyl ester, is cooled.

e A solution of 3,5-dichlorophenyl isocyanate in dichloromethane is slowly added to the cooled
filtrate.

e The reaction mixture is stirred for several hours at room temperature to allow for the
cyclization reaction to complete.

o Tert-butyl methyl ether is added to the reaction mixture to precipitate the product.
e The suspension is filtered, and the filter cake is washed with TBME.

e The crude product is then purified by slurrying in water, followed by filtration and drying, to
yield 3-(3,5-dichlorophenyl)-1-methylhydantoin as a white crystalline solid.

Synthesis Workflow Diagram

The following diagram illustrates the key steps in the synthesis of 3-(3,5-Dichlorophenyl)-1-
methylhydantoin.
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Step 1: Liberation of Sarcosine Ethyl Ester

[Sarcosine ethyl ester hydrochloride in DCM) Triethylamine

Addition Neutralization
Step 2: Cyclization Reaction
\4 Y
(Free Sarcosine Ethyl Ester in DCM) (S,S-Dichlorophenyl isocyanate in DCM)
Addition and Stirfing Addition
Step 3: Precipitation and Purification
\4
P> Reaction Mixture (Ten-butyl methyl ether (TBME))
Addition Precipitation
Y

| Precipitated Product

Filtration, Washing, and Drying

\ 4

Gurified 3-(3.5»DichIorophenyI)-l»meththydantoia
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3-(3,5-D|chIorophenyl)-.l-methylhydantom Isocyanate (R-N=C=0)
(Intermediate)

Reaction Reaction

1-Carbamoyl-3-(3,5-dichlorophenyl)-hydantoins
(Final Product)

Exhibits

Fungicidal Activity

Click to download full resolution via product page

« To cite this document: BenchChem. [Technical Guide: 3-(3,5-Dichlorophenyl)-1-
methylhydantoin (CAS 27387-90-2)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1589153#3-3-5-dichlorophenyl-1-methylhydantoin-
cas-number-27387-90-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1589153?utm_src=pdf-body-img
https://www.benchchem.com/product/b1589153#3-3-5-dichlorophenyl-1-methylhydantoin-cas-number-27387-90-2
https://www.benchchem.com/product/b1589153#3-3-5-dichlorophenyl-1-methylhydantoin-cas-number-27387-90-2
https://www.benchchem.com/product/b1589153#3-3-5-dichlorophenyl-1-methylhydantoin-cas-number-27387-90-2
https://www.benchchem.com/product/b1589153#3-3-5-dichlorophenyl-1-methylhydantoin-cas-number-27387-90-2
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1589153?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589153?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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